Cas no 1904018-26-3 (1-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• CAS No: 1904018-26-3
• MF: C₂₅H₂₃N₃O₃
• MW: 413.468425989151
• CID: 5549794
• Update Time: 2025-06-08

1-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• Inchi： 1S/C25H23N3O3/c29-23-17-27(25(31)28(23)20-9-2-1-3-10-20)19-13-15-26(16-14-19)24(30)22-12-6-8-18-7-4-5-11-21(18)22/h1-12,19H,13-17H2
• InChI Key： XFIIMWXUGNDSLQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(C(C3=C4C(C=CC=C4)=CC=C3)=O)CC2)CC(=O)N1C1=CC=CC=C1

Additional information on 1-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

Comprehensive Overview of 1-[1-(Naphthalene-1-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS No. 1904018-26-3)

The compound 1-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS No. 1904018-26-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique scaffold combines a naphthalene moiety with a piperidine ring and a phenylimidazolidinedione core, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule modulator for targeted therapies, given its ability to interact with specific biological pathways.

One of the key features of this compound is its hybrid structure, which integrates aromatic and heterocyclic components. The naphthalene-1-carbonyl group enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Meanwhile, the imidazolidine-2,4-dione (hydantoin) ring is known for its versatility in medicinal chemistry, often contributing to hydrogen bonding and metabolic stability. Such properties align with current trends in fragment-based drug design and kinase inhibitor research, areas frequently searched by professionals in PubMed and Google Scholar.

In the context of AI-driven drug discovery, 1904018-26-3 exemplifies how computational tools can predict binding affinities for proteins like G-protein-coupled receptors (GPCRs) or epigenetic enzymes. These topics are highly searched, reflecting the growing demand for precision medicine solutions. The compound’s 3D conformation and electrostatic potential have also been modeled to optimize its interactions with biological targets, a methodology often discussed in cheminformatics forums.

Synthetic routes to 1-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione typically involve multi-step organic reactions, including amide coupling and cyclization strategies. Recent patents highlight improvements in yield and purity using green chemistry techniques—another trending topic among sustainability-focused researchers. Analytical characterization via NMR, HPLC, and mass spectrometry ensures structural integrity, addressing common queries about quality control in compound synthesis.

Beyond pharmaceuticals, this compound’s fluorescence properties (due to the naphthalene unit) have sparked interest in bioimaging applications. Its potential as a probe molecule for cellular studies aligns with searches for non-invasive diagnostic tools. However, challenges such as solubility optimization and in vivo stability remain active areas of investigation, as noted in recent conference abstracts.

In summary, CAS No. 1904018-26-3 represents a multifaceted compound bridging medicinal chemistry, computational biology, and material science. Its relevance to drug repurposing and therapeutic innovation ensures continued exploration, making it a staple in discussions about next-generation bioactive molecules.